Cas no 7545-71-3 (2-Isopropyl-6-nitrophenol)

2-Isopropyl-6-nitrophenol Properties

Names and Identifiers

• Phenol,2-(1-methylethyl)-6-nitro-
• 2-ISOPROPYL-6-NITROPHENOL
• 2-nitro-6-propan-2-ylphenol
• 2-Nitro-6-isopropylphenol
• 3-Nitro-2-oxy-1-isopropyl-benzol
• 6-isopropyl-2-nitrophenol
• 6-Nitro-2-isopropyl-phenol
• Phenol, 2-(1-methylethyl)-6-nitro
• 2-nitro-6-propan-2-yl-phenol
• CS-0331144
• A838685
• MFCD00085099
• DTXSID60336074
• FT-0612714
• 7545-71-3
• SCHEMBL102131
• +Expand

• InChIKey： RRFSVDKJKYCCEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3
• SMILES： CC(C)C1=C(C(=CC=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 181.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.07389321g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• LogP: 2.94700
• PSA: 66.05000

2-Isopropyl-6-nitrophenol Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

2-Isopropyl-6-nitrophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%